Cas no 149466-68-2 (Ethyl 3-amino-2,2-difluoro-4-methylpentanoate)

• Product Name: Ethyl 3-amino-2,2-difluoro-4-methylpentanoate
• CAS No: 149466-68-2
• MF: C₈H₁₅F₂NO₂
• MW: 195.207009553909
• CID: 5251978
• Update Time: 2025-06-08

Ethyl 3-amino-2,2-difluoro-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-2,2-difluoro-4-methylpentanoate
• Pentanoic acid, 3-amino-2,2-difluoro-4-methyl-, ethyl ester
• Ethyl 3-amino-2,2-difluoro-4-methylpentanoate

• Inchi： 1S/C8H15F2NO2/c1-4-13-7(12)8(9,10)6(11)5(2)3/h5-6H,4,11H2,1-3H3
• InChI Key： OYTLLOFDSFZSGJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C(C(C)C)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 183
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3

Additional information on Ethyl 3-amino-2,2-difluoro-4-methylpentanoate

Recent Advances in the Application of Ethyl 3-amino-2,2-difluoro-4-methylpentanoate (CAS: 149466-68-2) in Chemical Biology and Pharmaceutical Research

Ethyl 3-amino-2,2-difluoro-4-methylpentanoate (CAS: 149466-68-2) is a fluorinated amino acid derivative that has garnered significant attention in recent years due to its unique structural and chemical properties. This compound serves as a versatile building block in the synthesis of biologically active molecules, particularly in the development of novel therapeutics and chemical probes. The incorporation of fluorine atoms into the molecular framework enhances metabolic stability, bioavailability, and binding affinity, making it an attractive candidate for drug discovery and chemical biology applications.

Recent studies have explored the synthetic utility of Ethyl 3-amino-2,2-difluoro-4-methylpentanoate in the construction of peptide mimetics and small-molecule inhibitors. For instance, researchers have successfully employed this compound in the synthesis of fluorinated analogs of natural amino acids, which exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. Additionally, its role as a precursor in the development of protease inhibitors has been highlighted, with promising results in preclinical models of infectious diseases and cancer.

One of the key advancements in the application of Ethyl 3-amino-2,2-difluoro-4-methylpentanoate is its use in the design of covalent inhibitors. The difluoro moiety facilitates the formation of stable interactions with target enzymes, leading to enhanced inhibitory potency and selectivity. Recent publications have demonstrated its efficacy in targeting serine hydrolases and other enzyme families, paving the way for the development of next-generation therapeutics with reduced off-target effects.

In the context of chemical biology, Ethyl 3-amino-2,2-difluoro-4-methylpentanoate has been utilized as a tool compound to investigate protein-ligand interactions and enzyme mechanisms. Its ability to act as a mimic of transition states or intermediate species has provided valuable insights into the catalytic processes of various enzymes. Furthermore, its incorporation into fluorescent probes has enabled real-time monitoring of enzymatic activity in live cells, offering new avenues for studying cellular pathways and disease mechanisms.

The safety and scalability of synthesizing Ethyl 3-amino-2,2-difluoro-4-methylpentanoate have also been addressed in recent research. Advances in catalytic fluorination and asymmetric synthesis have improved the efficiency and yield of its production, making it more accessible for large-scale applications. These developments are particularly relevant for the pharmaceutical industry, where the demand for fluorinated building blocks continues to grow.

In conclusion, Ethyl 3-amino-2,2-difluoro-4-methylpentanoate (CAS: 149466-68-2) represents a promising scaffold in chemical biology and drug discovery. Its unique properties and versatile applications underscore its potential to contribute to the development of innovative therapeutics and research tools. Future studies are expected to further explore its utility in targeting undruggable proteins and addressing unmet medical needs.